Cas no 1227468-61-2 ((S)-Hydroxy Timolol)

(S)-Hydroxy Timolol Properties

Names and Identifiers

• (S)-Hydroxy Timolol
• (S)-(-)-Hydroxy Timolol
• 2-[[(2S)-2-hydroxy-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propyl]amino]-2-methylpropan-1-ol
• 2-[[(2S)-2-Hydroxy-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]propyl]amino]-2-methyl-1-propanol
• 2-{[(2S)-2-Hydroxy-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propyl]amino}-2-methylpropan-1-ol
• DTXSID30857847
• 1227468-61-2
• 2-[[(2S)-2-Hydroxy-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]propyl]amino]-2-methyl-1-propanol;
• +Expand

• InChIKey： HYWLHKPDWVHAKZ-JTQLQIEISA-N
• Inchi： InChI=1S/C13H24N4O4S/c1-13(2,9-18)14-7-10(19)8-21-12-11(15-22-16-12)17-3-5-20-6-4-17/h10,14,18-19H,3-9H2,1-2H3/t10-/m0/s1
• SMILES： CC(C)(CO)NCC(COC1=NSN=C1N2CCOCC2)O

Computed Properties

• Exact Mass: 332.15200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 332.15182643g/mol
• Heavy Atom Count: 22
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 128Ų

Experimental Properties

• LogP: -0.06920
• PSA: 128.21000